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Introduction

PSB-KK1415 is a potent and selective agonist for the G protein-coupled receptor 18 (GPR18).
Emerging research has highlighted its significant anti-inflammatory properties, particularly in
the context of intestinal inflammation.[1] These application notes provide a comprehensive
guide for utilizing PSB-KK1415 in a chemically-induced colitis mouse model, a valuable tool for
preclinical studies in inflammatory bowel disease (IBD). The protocols outlined below detail the
induction of colitis using 2,4,6-trinitrobenzenesulfonic acid (TNBS) and the subsequent
evaluation of PSB-KK1415's therapeutic efficacy.

Mechanism of Action: GPR18 Signaling Pathway

PSB-KK1415 exerts its anti-inflammatory effects by activating GPR18. GPR18 is a Gai-
coupled receptor, and its activation by PSB-KK1415 is thought to initiate a signaling cascade
that ultimately suppresses pro-inflammatory pathways. A key downstream effector is the
activation of the Akt signaling pathway, which is known to play a crucial role in cell survival and
inhibition of inflammation. By stimulating this pathway, PSB-KK1415 can lead to a reduction in
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the production of key inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-a)
and mitigate the inflammatory response in the colon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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